Cas no 69440-42-2 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1))

• Product Name: Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
• CAS No: 69440-42-2
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• CID: 519212
• PubChem ID: 3052949
• Update Time: 2025-04-19

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-(2-hydroxyethyl)-, chloride (1:1)
• [1-(2-hydroxyethyl)pyridin-1-ium-3-yl] N,N-dimethylcarbamate,chloride
• 3-Dimethylcarbamoyloxy-1-(2-hydroxyethyl)pyridinium chloride
• Pyridinium, 3-dimethylcarbamoyloxy-1-(2-hydroxyethyl)-, chloride
• Pyridinium, 3-hydroxy-1-(2-hydroxyethyl)-, chloride, 3-dimethylcarbamate
• DTXSID60989307
• 69440-42-2
• 3-[(DIMETHYLCARBAMOYL)OXY]-1-(2-HYDROXYETHYL)PYRIDIN-1-IUM CHLORIDE

• Inchi： 1S/C10H15N2O3.ClH/c1-11(2)10(14)15-9-4-3-5-12(8-9)6-7-13;/h3-5,8,13H,6-7H2,1-2H3;1H/q+1;/p-1
• InChI Key： NXTLDOVTBCOKRD-UHFFFAOYSA-M
• SMILES： [Cl-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCO

Computed Properties

• Exact Mass: 230.9598
• Monoisotopic Mass: 246.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.32